![molecular formula C24H17FN4O2S B2931070 3-(4-fluorobenzyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one CAS No. 2034275-20-0](/img/structure/B2931070.png)
3-(4-fluorobenzyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one
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Description
3-(4-fluorobenzyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C24H17FN4O2S and its molecular weight is 444.48. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Quinazolinone derivatives, including those similar to the specified compound, have shown promising antimicrobial properties. A study synthesized novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety, demonstrating good antimicrobial activities against various pathogens. These compounds exhibited inhibitory effects superior to some commercial bactericides and fungicides, highlighting their potential in developing new antimicrobial agents (Yan et al., 2016).
Anti-HIV Properties
Research into novel quinolone derivatives featuring an 1,3,4-oxadiazole ring, aimed at developing new anti-HIV agents, has shown that these compounds can inhibit HIV-1 replication in cell culture. This research suggests potential for these compounds in anti-HIV therapy (Parizadeh et al., 2018).
Anticancer Evaluation
A series of derivatives were synthesized and evaluated for their antimicrobial and anticancer potentials. One derivative exhibited significant activity against human colon cancer cell lines, indicating the potential of these compounds for anticancer drug development (Deep et al., 2013).
Antioxidant and α-Glucosidase Inhibitory Activities
Research on benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings revealed notable antioxidant and α-glucosidase inhibitory activities. These findings suggest their utility in treating oxidative stress-related diseases and diabetes (Menteşe et al., 2015).
Antifungal Activities
Novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives were synthesized and evaluated for their antifungal activities. Some compounds showed high inhibitory effects on fungi growth, indicating their potential as antifungal agents (Xu et al., 2007).
Properties
IUPAC Name |
3-[(4-fluorophenyl)methyl]-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17FN4O2S/c25-18-12-10-16(11-13-18)14-29-23(30)19-8-4-5-9-20(19)26-24(29)32-15-21-27-22(28-31-21)17-6-2-1-3-7-17/h1-13H,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZFLESNKRJOSPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.